The effect of rolling modes and cooling conditions on the structure and mechanical properties medium-carbon manganese low-alloy steels of type 38G2F is investigated. The critical temperatures Ac1 and Ac3 are determined. The characteristics of the ferrite, pearlite and bainite structural components (the content and the morphology) and the sizes of the initial austenite grains in pipes with different wall thicknesses are determined. Tensile mechanical tests are performed. It is shown that the high level of mechanical properties (σ0.2 > 650 MPa, σr > 900 MPa) of the pipes with wall thickness 16.0 mm is a result of the presence of bainitic component in the structure. It is suggested that the temperature of heating of the pipe billet for rolling should be reduced from 1230 – 1260°C to 1170 – 1180°C for manufacturing pipes with a size of ∅93.2 × 13.0 mm and ∅127 × 16.0 mm. The combination of their mechanical properties matches the E strength group.

Ceramic materials of the Bi0.5Na0.5TiO3– xZnO (BNT – xZnO) system with the content of ZnO x = 0 and 2.0 wt.% obtained by the classical solid-state reaction method are studied. The initial powders (Bi2O3, TiO2 and Na2CO3) with a ZnO addition are milled for 10 h, calcined at 850°C for 3 h, pressed, and sintered at 1050°C for 3 h. The morphology and the microstructure of the sintered granules are studied using XRD, scanning electron microscopy, and a helium pycnometer. It is shown that the material acquires a solid solution of (Bi0.5Na0.5)TiO3 with a structure of pure perovskite and Zn2TiO4 spinel. The piezoelectric coefficient d33 after the sintering at 1050°C for the BNT ceramics amounts to 155 pC/N; in the case of BNT with 2 wt.% ZnO the value is 181 pC/N. The ZnO addition to the BNT ceramics raises the density of the material and provides an electrical conductivity of 7.48 × 108 Ω∙ cm.

The structural and phase state of coatings sprayed by the method of hypersonic metallization from titanium alloy OT4 on a substrate from steel 20 is studied. The sizes of the sprayed particles, the phase composition of the coatings, their Vickers hardness and microhardness are determined. The volume fraction of titanium nitride on the surface of a particle is calculated. It is shown that hypersonic metallization produces a coating with up to 55 vol.% TiN and a high microhardness (1200 – 1600 HV0.025) on the substrate. The diffusivity of the air nitrogen in liquid titanium particles is calculated; the temperature of the reaction is about 3100 – 3200 K. It is inferred that the nitride phase forms on the surface of liquid titanium drops due the interaction between titanium and air nitrogen ions at a temperature above 3000 K.

Carbon steels are studied after conventional quenching and after quenching in a magnetic field from different austenitization temperatures. Structural and x-ray diffraction analyses are performed. It is shown that the martensite undergoes concentration lamination with respect to the carbon content after the conventional quenching yielding feebly tetragonal κ-martensite, the content of which decreases with increase of the quenching temperature and of the carbon concentration in the steels. Application of magnetic field in quenching raises the volume fraction of the κ-martensite, refines the structure, and reduces the lattice constant and the amount of retained austenite (when the stresses in it grow due to the stronger pressure of the rigid martensite “skeleton”). It is inferred that quenching should be conducted in a magnetic field, which provides a higher ductility margin and a maximum strength at lower tempering temperatures.

The fine structure of niobium-based carbides in cast alloy HP40NbTi is studied by the methods of optical and electron microscopy and x-ray spectrum microanalysis. The succession of formation of carbide particles in the process of crystallization of the melt is determined. It is shown that they are represented by polycrystalline particles of (NbTi)(CN) carbonitride with nonuniform chemical composition with a nonmetallic inclusion in the center and the Nb/Ti ratio growing from the center to the periphery.

The effect of the temperature and rate of hot deformation on the structure and strain resistance of duplex stainless steel DSS 2205 is considered. Tests for hot compression of specimens are conducted at a temperature of 1223 – 1473 K and deformation rate 0.01 – 30 sec–1 to a degree of 0.4 and 0.8. Maps of deformation mechanisms are plotted. It is shown that the strain resistance decreases after attaining a maximum value in the flow curve, and the flow stress increases with decrease of the temperature and increase of the rate of the deformation. The activation energy of the hot deformation is shown to vary in accordance with the partitioning of strain between the two phases (ferrite and austenite) in the structure of the steel. The rate and the temperature of the deformation affect the deformability of the duplex steel considerably. Continuous dynamic recrystallization of ferrite is activated strongly in the range of flow stability. The range of flow instability is characterized by weak continuous dynamic recrystallization in the ferrite and discontinuous dynamic recrystallization in the austenite.

The effect of heat treatments of synthesized corrosion-resistant refractory nickel alloy VZhL718 on its structural and phase condition, short-term mechanical characteristics and heat resistance at 650°C is determined. The microstructure of the synthesized material is studied after each treatment stage and after testing for long-term strength. The causes of the differences in the obtained mechanical characteristics are determined as a function of the phase condition of the synthesized material.

The effect of chemical and structural heterogeneity of the melt on heterogeneous nucleation in crystallization of metallic alloys is considered. The appearance of long-range ordering in the melt in the zone adjoining the substrate gives grounds to expect that the substrate should stimulate heterogeneous nucleation. A principally new mechanism of nucleation not requiring compliance between the lattices of the nucleus and of the substrate is suggested for explaining experimental data that contradict the crystallization theory. It is presumed that nuclei may appear in the region of heterogeneity of the melt around the substrate which absorbs atoms of the components lowering the liquidus temperature. Specifically, this mechanism gives an explanation of initiation of austenite nucleation when the steel is modified with interstitial phases.

Results of electron microscope studies of some binary and three-component alloys are analyzed. It is inferred that the chemical interatomic interactions in the alloys occur according to the principle of pair interaction. It is shown that a ternary alloy undergoes separation into diffusion pairs already in the liquid solution. When the temperature of the alloy decreases, particles of a new phase form inside each type of diffusion micropair. It is supposed that the high-entropy alloys, where diffusion micropairs cannot form due to decelerated diffusion of atoms, should not be suitable for industrial applications.

Steels of strength categories K60 and K65 are studied after quenching and tempering in order to choose an optimum heat treatment for rolled sheets, connectors and various pipeline accessories. The chemical compositions of specimens cut from different-thickness sheets from different batches are determined. The structure of the steels is studied after quenching from 800 – 1100°C and tempering at 300 – 750°C. The structure of the steels varies from a ferritic-martensitic one to a coarse acicular martensitic one depending on the quenching temperature. Anomalous refinement of austenite grains is detected in local regions in heating near 1100°C. The hardenability of the steels is shown to be below 20 mm. A mode of quenching and tempering improving the structure and the toughness is suggested for steels K60 and K65.